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Compound of Interest

Compound Name:
2-[(2-hydroxybenzoyl)

(15N)amino]acetic acid

Cat. No.: B587273 Get Quote

Essential Safety and Handling Guide for 2-[(2-
hydroxybenzoyl)(15N)amino]acetic acid
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 2-[(2-hydroxybenzoyl)(15N)amino]acetic acid. The

following procedures are designed to ensure safe operational handling and disposal in a

laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)
The primary hazards associated with the parent compound, 2-[(2-hydroxybenzoyl)amino]acetic

acid (Salicyluric acid), are skin irritation and serious eye damage[1]. Therefore, appropriate

personal protective equipment (PPE) is mandatory to minimize exposure.

Recommended Personal Protective Equipment:
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Activity Required PPE

Weighing and Preparing Solutions

- Chemical-resistant gloves (e.g., nitrile) - Safety

glasses with side shields or chemical splash

goggles[2] - Laboratory coat

Handling and Transferring

- Chemical-resistant gloves (e.g., nitrile) - Safety

glasses with side shields or chemical splash

goggles[2] - Laboratory coat

Cleaning Spills

- Chemical-resistant gloves (e.g., nitrile) -

Chemical splash goggles[2] - Laboratory coat -

Respiratory protection (if dust is generated)

Waste Disposal

- Chemical-resistant gloves (e.g., nitrile) - Safety

glasses with side shields or chemical splash

goggles[2] - Laboratory coat

Operational Plan: Step-by-Step Handling
Procedures
1. Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid form to avoid inhalation of any dust.

Ensure an eyewash station and safety shower are readily accessible[3].

2. Handling:

Avoid contact with skin and eyes[3].

Wash hands thoroughly after handling the substance[1][4].

Minimize dust generation and accumulation when working with the solid form[3].

Keep the container tightly closed when not in use[3][5].

3. Hygiene Measures:
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Do not eat, drink, or smoke in the laboratory.

Remove contaminated clothing and wash it before reuse[1][3].

Disposal Plan
Chemical Waste: Dispose of 2-[(2-hydroxybenzoyl)(15N)amino]acetic acid and any

solutions containing it as chemical waste in accordance with local, state, and federal

regulations. Do not pour down the drain.

Contaminated Materials: Any materials that come into contact with the chemical, such as

gloves, paper towels, and pipette tips, should be collected in a designated, sealed waste

container and disposed of as chemical waste.
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Preparation

Handling

Cleanup & Disposal

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Set up work area in a
well-ventilated fume hood

Carefully weigh the solid compound

Dissolve in appropriate solvent

Transfer solution as needed for the experiment

Decontaminate work surfaces

Dispose of chemical waste and
contaminated materials in

labeled containers

Remove PPE and wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-[(2-hydroxybenzoyl)(15N)amino]acetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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